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Introduction

YM-08 is a derivative of the Hsp70 inhibitor MKT-077, designed to have improved blood-brain
barrier permeability.[1] It serves as a valuable tool for investigating the therapeutic potential of
Hsp70 inhibition in neurodegenerative diseases, such as tauopathies, and in cancer.[1][2] YM-
08 binds to members of the Heat shock protein 70 (Hsp70) family, including Hsc70 and Hsp72,
thereby modulating their chaperone activity.[1] These application notes provide detailed
protocols for characterizing the binding of YM-08 to Hsp70 proteins and for assessing its
activity in cell-based assays.

Data Presentation

Table 1: In Vitro Binding Affinity of YM-08 to Hsp70 Family Proteins

Binding Affinity

Target Protein Assay Method (KD) Reference
Biolayer

Hsc70 (NBD) ~4 pM [1]
Interferometry (BLI)
Biolayer

Hsp72 (HSPA1) ~2 UM [1]

Interferometry (BLI)
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Table 2: Cellular Activity of YM-08

Cell Line Assay Endpoint Value Reference
Medullary
Thyroid o >40-fold higher
) Cell Viability IC50 [2]
Carcinoma (TT than MKT-077
cells)
HelLaC3 Reduction of
( ing V5 Tau Reducti hosphorylated Observed at 30 [1]
expressin - au Reduction osphorylate
P J PROSPROTY MM and 100 puM
4RON tau) tau
Transgenic
Mouse Brain )
) _ Reduction of Observed at 30
Slices Tau Reduction [1]

] pS396/404 tau UM and 100 pM
(expressing

mutated tau)

Signaling Pathways

The following diagrams illustrate the key signaling pathways involving Hsp70 that are relevant
to the application of YM-08.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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